Cas no 2138346-36-6 (Sodium 3-chloro-4-acetamido-2,6-difluorobenzene-1-sulfinate)

• Product Name: Sodium 3-chloro-4-acetamido-2,6-difluorobenzene-1-sulfinate
• CAS No: 2138346-36-6
• MF: C₈H₅ClF₂NNaO₃S
• MW: 291.634777784348
• CID: 6227466
• PubChem ID: 165956377
• Update Time: 2025-06-09

Sodium 3-chloro-4-acetamido-2,6-difluorobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 3-chloro-4-acetamido-2,6-difluorobenzene-1-sulfinate
• 2138346-36-6
• EN300-723113
• Sodium 3-chloro-4-acetamido-2,6-difluorobenzene-1-sulfinate

• Inchi： 1S/C8H6ClF2NO3S.Na/c1-3(13)12-5-2-4(10)8(16(14)15)7(11)6(5)9;/h2H,1H3,(H,12,13)(H,14,15);/q;+1/p-1
• InChI Key： WWGVCAZQDUGZBV-UHFFFAOYSA-M
• SMILES： ClC1C(=C(C(=CC=1NC(C)=O)F)S(=O)[O-])F.[Na+]

Computed Properties

• Exact Mass: 290.9544425g/mol
• Monoisotopic Mass: 290.9544425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.4Ų

Additional information on Sodium 3-chloro-4-acetamido-2,6-difluorobenzene-1-sulfinate

Comprehensive Overview of Sodium 3-chloro-4-acetamido-2,6-difluorobenzene-1-sulfinate (CAS No. 2138346-36-6)

The compound Sodium 3-chloro-4-acetamido-2,6-difluorobenzene-1-sulfinate (CAS No. 2138346-36-6) is a specialized sulfinate derivative with significant applications in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring chloro, acetamido, and difluoro substituents, makes it a valuable intermediate for constructing complex aromatic systems. Researchers and industry professionals frequently search for this compound due to its role in cross-coupling reactions, sulfonation processes, and drug discovery. The growing demand for fluorinated compounds in agrochemicals and biomedical applications has further amplified interest in this chemical.

In recent years, the scientific community has focused on sustainable synthesis methods and green chemistry principles, which align with the compound's potential for eco-friendly modifications. Searches related to "CAS 2138346-36-6 solubility" or "Sodium sulfinate stability" reflect user concerns about its practical handling and storage. The acetamido group in its structure also ties into broader discussions about amide bond formation, a hot topic in peptide and protein engineering. Analytical techniques like HPLC and NMR are often employed to characterize this compound, addressing queries about "purity verification methods."

The versatility of Sodium 3-chloro-4-acetamido-2,6-difluorobenzene-1-sulfinate extends to its use in material science, where fluorinated aromatics contribute to advanced polymers and coatings. Online searches for "fluorinated benzene derivatives" or "sulfinate reagents in catalysis" highlight its relevance in cutting-edge research. Additionally, its compatibility with palladium-catalyzed reactions makes it a staple in organometallic chemistry, answering frequent questions about "ligand design" and "reaction optimization."

From a regulatory perspective, the compound's non-hazardous classification (when handled appropriately) ensures compliance with global safety standards, a critical factor for industrial users. Discussions around "scaling up sulfinate production" or "cost-effective synthesis routes" dominate forums, emphasizing the need for scalable and economical manufacturing processes. Its water-soluble sodium salt form also addresses solubility challenges common in organic reactions, a frequent pain point for chemists.

Future research directions may explore its utility in bioconjugation or click chemistry, areas gaining traction due to their applications in diagnostics and therapeutics. As the demand for multifunctional building blocks grows, Sodium 3-chloro-4-acetamido-2,6-difluorobenzene-1-sulfinate (CAS No. 2138346-36-6) is poised to remain a key player in synthetic chemistry, bridging gaps between academic innovation and industrial application.